Cas no 872695-30-2 (1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 872695-30-2
• MF: C₁₉H₁₅FN₂O₂S
• MW: 354.398006677628
• CID: 6207556
• PubChem ID: 7206258
• Update Time: 2025-10-25

1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one
• AKOS024618567
• 872695-30-2
• CCG-303303
• 1-(4-fluorophenyl)-2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)ethanone
• 1-(4-fluorophenyl)-2-{[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanyl}ethan-1-one
• F1899-1344
• 1-(4-fluorophenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylethanone

• Inchi： 1S/C19H15FN2O2S/c1-24-16-4-2-3-14(11-16)17-9-10-19(22-21-17)25-12-18(23)13-5-7-15(20)8-6-13/h2-11H,12H2,1H3
• InChI Key： UMFJWAHCAXRRGV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)OC)N=N1)CC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 354.08382706g/mol
• Monoisotopic Mass: 354.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872695-30-2)

The compound 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872695-30-2) is a chemically synthesized molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a fluorophenyl and methoxyphenyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders, which aligns with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one has surged due to their versatility in drug design. The presence of a sulfanyl bridge enhances its binding affinity to target proteins, a feature often highlighted in structure-activity relationship (SAR) studies. This compound’s CAS No. 872695-30-2 is frequently searched in academic databases, reflecting its relevance in developing small-molecule inhibitors for therapeutic applications.

From an industrial perspective, 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one is also investigated for its potential in green chemistry initiatives. Its synthesis routes are optimized to reduce waste, aligning with the global push for sustainable chemical processes. Questions like “How to synthesize pyridazine derivatives efficiently?” or “What are the applications of fluorophenyl compounds in medicine?” are common among researchers, underscoring the compound’s interdisciplinary appeal.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists. Recent studies focus on its bioavailability and drug delivery mechanisms, addressing challenges like poor absorption in vivo. Innovations in nanocarrier systems have further amplified interest in this molecule, as it could improve therapeutic outcomes in diseases like diabetes or cancer, topics frequently trending in biomedical research circles.

Another hot topic linked to CAS No. 872695-30-2 is its role in computational chemistry. Molecular docking simulations predict its interactions with enzymes like kinases or G-protein-coupled receptors (GPCRs), saving time in lab experiments. Searches for “in silico screening of pyridazine-based drugs” highlight this application, merging AI-driven drug discovery with traditional methods.

In conclusion, 1-(4-fluorophenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one represents a nexus of innovation across multiple fields. Its CAS No. 872695-30-2 serves as a gateway for deeper exploration into drug development, sustainable synthesis, and computational modeling, making it a cornerstone for future scientific breakthroughs.